Cas no 118621-31-1 (Acetic acid, (phenylsulfonyl)-, phenyl ester)

Acetic acid, (phenylsulfonyl)-, phenyl ester structure
118621-31-1 structure
Product Name:Acetic acid, (phenylsulfonyl)-, phenyl ester
CAS No:118621-31-1
MF:C14H12O4S
MW:276.307682991028
CID:1208167
PubChem ID:71339538
Update Time:2025-04-20

Acetic acid, (phenylsulfonyl)-, phenyl ester Chemical and Physical Properties

Names and Identifiers

    • Acetic acid, (phenylsulfonyl)-, phenyl ester
    • phenyl 2-(benzenesulfonyl)acetate
    • 118621-31-1
    • Phenyl (benzenesulfonyl)acetate
    • DTXSID80766950
    • Inchi: 1S/C14H12O4S/c15-14(18-12-7-3-1-4-8-12)11-19(16,17)13-9-5-2-6-10-13/h1-10H,11H2
    • InChI Key: XMYYFLQTJJESCC-UHFFFAOYSA-N
    • SMILES: S(C1C=CC=CC=1)(CC(=O)OC1C=CC=CC=1)(=O)=O

Computed Properties

  • Exact Mass: 276.04563003g/mol
  • Monoisotopic Mass: 276.04563003g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 5
  • Complexity: 384
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 68.8Ų
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